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Compound of Interest

Compound Name: NSC265473

cat. No.: B1680207

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of NSC265473, a compound widely
recognized in the scientific community by its alternative name, 2,2'-dithiobis(5-nitropyridine)
(DTNP). While not typically investigated as a modulator of specific signaling pathways, its utility
as a highly specific chemical probe for the quantification of sulfhydryl groups has made it an
indispensable tool in biochemical and pharmaceutical research. This document outlines its
alternative names and synonyms, details a key experimental protocol for its use, and provides
visual representations of its chemical reactivity and experimental workflow.

Alternative Names and Synonyms

NSC265473 is known by a variety of names and identifiers across different chemical and
biological databases. A structured summary of these is provided below for easy reference.
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Identifier Type Identifier

NSC Number NSC265473, NSC-677436, NSC 149336
Common Name 2,2'-dithiobis(5-nitropyridine)

Abbreviation DTNP, DTBNP, 2,2-DNP

IUPAC Name 5-nitro-2-[(5-nitropyridin-2-yl)disulfanyl]pyridine

Bis(5-nitro-2-pyridyl) disulfide, 1,2-Bis(5-
nitropyridin-2-yl)disulfane, 5,5'-Dinitro-2,2'-

Synonyms L o -
dipyridyl disulfide, 5,5'-Dinitro-2,2'-
dithiodipyridine

CAS Number 2127-10-8

EC Number 218-344-7

PubChem CID 16474
C1=CC(=NC=C1--INVALID-LINK--

SMILES

[0-])SSC2=NC=C(C=C2)--INVALID-LINK--[O-]

Core Application: Quantification of Thiol Groups
(Ellman's Test)

The primary application of NSC265473 (DTNP) is in the quantification of free sulfhydryl (thiol)
groups in peptides, proteins, and other biological samples. This colorimetric assay, commonly
known as Ellman's Test, relies on the chemical reaction between DTNP and a thiol group.

Reaction Mechanism

DTNP is a symmetrical disulfide. In the presence of a free thiol group (R-SH), a thiol-disulfide
exchange reaction occurs. The disulfide bond in DTNP is cleaved, and a mixed disulfide is
formed between the sample’s thiol and one of the 5-nitro-2-thiopyridine moieties. The other
moiety is released as the 5-thio-2-nitrobenzoic acid (TNB2~) anion, which is a chromophore
with a strong absorbance at 412 nm. The intensity of the yellow color produced is directly
proportional to the concentration of thiol groups in the sample.
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Caption: Chemical reaction of NSC265473 (DTNP) with a thiol (R-SH).

Experimental Protocols
Protocol: Quantification of Thiol Groups using Ellman's
Test

This protocol provides a general procedure for the colorimetric quantification of free thiol
groups in a sample using NSC265473 (DTNP).

Materials:

Reaction Buffer: 0.1 M sodium phosphate, pH 8.0.

o DTNP Solution (Ellman's Reagent): Dissolve 4 mg of DTNP in 1 mL of Reaction Buffer. This
solution should be prepared fresh.

o Thiol Standard: A solution of a known concentration of a thiol-containing compound (e.g., L-
cysteine) in Reaction Buffer to generate a standard curve.

o Sample: The solution containing the unknown concentration of thiol groups.

» UV-Vis Spectrophotometer and cuvettes.
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Procedure:

o Prepare Standards: Prepare a dilution series of the thiol standard in the Reaction Buffer. A
typical concentration range might be from 0 to 100 pM.

o Prepare Samples: Dilute the sample with Reaction Buffer to ensure the absorbance reading
will fall within the linear range of the standard curve.

e Reaction Setup:
o In a cuvette or a 96-well plate, add a defined volume of the Reaction Buffer.
o Add a specific volume of the standard or sample to the cuvette/well.

o Add a small volume of the DTNP solution to initiate the reaction. A typical final volume
might be 1 mL.

 Incubation: Incubate the reaction mixture at room temperature for 15 minutes to allow for
complete color development.

e Measurement: Measure the absorbance of the solution at 412 nm using a
spectrophotometer. Use the Reaction Buffer as a blank.

o Data Analysis:
o Subtract the absorbance of the blank from the absorbance of the standards and samples.

o Plot the absorbance of the standards versus their known concentrations to generate a
standard curve.

o Determine the concentration of thiol groups in the sample by interpolating its absorbance
value on the standard curve.
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Caption: Experimental workflow for thiol quantification using Ellman's Test.
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Other Notable Applications

Beyond its primary use in thiol quantification, NSC265473 has also been employed in more
specialized applications within peptide and protein chemistry:

o Cysteine-Activating Reagent: It can be used to activate cysteine residues in proteins,
facilitating the study of their structure and function.

o Deprotection of Selenocysteine: DTNP is effective in deprotection assays for peptides
containing the rare amino acid selenocysteine.

Conclusion

NSC265473, more commonly known as 2,2'-dithiobis(5-nitropyridine) or DTNP, is a versatile
chemical reagent with significant applications in biochemical research. Its primary utility lies in
the reliable and straightforward quantification of free sulfhydryl groups through the well-
established Ellman's Test. While not a modulator of specific signaling pathways, its role as a
critical tool for protein and peptide analysis makes it a valuable compound for researchers in
the fields of biochemistry, drug discovery, and analytical chemistry. The detailed protocols and
understanding of its chemical reactivity provided in this guide are intended to support its
effective application in a laboratory setting.

 To cite this document: BenchChem. [NSC265473: A Comprehensive Technical Guide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1680207#nsc265473-alternative-names-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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